Cas no 53944-34-6 (5-Oxo-5H-chromeno[2,3-B]pyridine-7-carbonitrile)

• Product Name: 5-Oxo-5H-chromeno[2,3-B]pyridine-7-carbonitrile
• CAS No: 53944-34-6
• MF: C₁₃H₆N₂O₂
• MW: 222.198942661285
• CID: 2831016
• PubChem ID: 12898454
• Update Time: 2025-04-21

5-Oxo-5H-chromeno[2,3-B]pyridine-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 53944-34-6
• SCHEMBL11634353
• 5-OXOCHROMENO[2,3-B]PYRIDINE-7-CARBONITRILE
• PAILXHWXRJKTKE-UHFFFAOYSA-N
• 5-oxo-5H-[1]benzopyrano[2,3-b]pyridine-7-carbonitrile
• DTXSID40512536
• 5-OXO-5H-CHROMENO[2,3-B]PYRIDINE-7-CARBONITRILE
• 5-Oxo-5H-chromeno[2,3-B]pyridine-7-carbonitrile

• Inchi： 1S/C13H6N2O2/c14-7-8-3-4-11-10(6-8)12(16)9-2-1-5-15-13(9)17-11/h1-6H
• InChI Key： PAILXHWXRJKTKE-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CN=2)C(C2C=C(C#N)C=CC1=2)=O

Computed Properties

• Exact Mass: 222.042927438Da
• Monoisotopic Mass: 222.042927438Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63Ų